Cas no 1805708-22-8 (2-Bromomethyl-7-difluoromethyl-6-hydroxy-1H-benzimidazole)

• Product Name: 2-Bromomethyl-7-difluoromethyl-6-hydroxy-1H-benzimidazole
• CAS No: 1805708-22-8
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4824215
• Update Time: 2025-10-28

2-Bromomethyl-7-difluoromethyl-6-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-7-difluoromethyl-6-hydroxy-1H-benzimidazole

• Inchi： 1S/C9H7BrF2N2O/c10-3-6-13-4-1-2-5(15)7(9(11)12)8(4)14-6/h1-2,9,15H,3H2,(H,13,14)
• InChI Key： YPAVUHMCSJJRGG-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C(C(F)F)=C(C=CC=2N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 48.9

Additional information on 2-Bromomethyl-7-difluoromethyl-6-hydroxy-1H-benzimidazole

Research Briefing on 2-Bromomethyl-7-difluoromethyl-6-hydroxy-1H-benzimidazole (CAS: 1805708-22-8)

2-Bromomethyl-7-difluoromethyl-6-hydroxy-1H-benzimidazole (CAS: 1805708-22-8) is a specialized benzimidazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies have focused on the compound's role as a building block for novel heterocyclic compounds with enhanced pharmacological properties. The presence of both bromomethyl and difluoromethyl groups at strategic positions on the benzimidazole core provides multiple reactive sites for further chemical modifications, making it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1805708-22-8 in the synthesis of potent FGFR (fibroblast growth factor receptor) inhibitors. Researchers successfully utilized the bromomethyl group for selective alkylation reactions, while the difluoromethyl moiety contributed to improved metabolic stability of the final compounds. The resulting inhibitors showed promising activity against several cancer cell lines with IC50 values in the low nanomolar range.

In antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives synthesized from 2-Bromomethyl-7-difluoromethyl-6-hydroxy-1H-benzimidazole exhibited significant activity against drug-resistant Gram-positive bacteria, including MRSA. The hydroxy group at position 6 was found to be crucial for binding to bacterial topoisomerase IV, while the difluoromethyl group enhanced membrane permeability.

The compound's synthetic accessibility has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for 1805708-22-8 that achieves >90% yield while minimizing the formation of regioisomers. This development is particularly important for potential industrial-scale production of pharmaceutical candidates derived from this intermediate.

Ongoing research is exploring the use of this benzimidazole derivative in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate the design of bifunctional molecules targeting disease-relevant proteins for degradation. Preliminary results suggest that the bromomethyl group can be effectively conjugated to E3 ligase ligands while maintaining the necessary physicochemical properties for cellular activity.

From a safety perspective, recent toxicological studies indicate that 2-Bromomethyl-7-difluoromethyl-6-hydroxy-1H-benzimidazole shows favorable in vitro safety profiles in hepatocyte and cardiomyocyte assays, with no significant cytotoxicity observed at concentrations up to 100 μM. These findings support its continued investigation as a pharmaceutical intermediate.

Future research directions for this compound include exploration of its potential in radiopharmaceutical applications, where the bromine atom could be replaced with radioactive isotopes for diagnostic or therapeutic purposes, and further investigation of its role in the development of covalent inhibitors targeting various disease-associated proteins.